Cas no 20979-50-4 (7,4'-Dimethoxyflavone)

• Product Name: 7,4'-Dimethoxyflavone
• CAS No: 20979-50-4
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 241853
• PubChem ID: 466269
• Update Time: 2025-11-03

7,4'-Dimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-methoxy-2-(4-methoxyphenyl)-
• 7-methoxy-2-(4-methoxyphenyl)chromen-4-one
• 4',7-Dimethoxyflavanone
• 4',7-Dimethoxyflavone
• 7,4'-dimethoxy flavone
• 7,6-dimethoxy-2-phenyl-4H-1-benzopyran-4-one
• Dimethyldaidzin
• DTXSID40332791
• CHEMBL16442
• Oprea1_210472
• 4H-1-Benzopyran-4-one, 7-methoxy-2-(4-methoxyphenyl)-
• AKOS000663257
• HMS3428I06
• 20979-50-4
• BSPBio_003358
• LGTXUFBDCDFQIU-UHFFFAOYSA-N
• 7-Methoxy-2-(4-methoxy-phenyl)-chromen-4-one
• VT3Q9ZRK44
• 7,4'-dimethoxyflavone, AldrichCPR
• 7,4'-Dimethoxyflavone
• SR-01000434442-1
• 4,7-DIMETHOXYFLAVONE
• Spectrum3_001879
• KBioSS_002269
• NCGC00178120-01
• KBio2_007404
• BRD-K16115965-001-02-2
• Spectrum_001784
• HMS1610K02
• SR-01000434442
• KBio3_002860
• Q63409417
• 7-Methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• KBio2_004836
• FT-0638071
• Spectrum2_000057
• MFCD00017686
• 7,4''-dimethoxyflavone
• Oprea1_683062
• CCG-38360
• BDBM50310184
• SPBio_000213
• SCHEMBL3470601
• 7-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• KBio2_002268
• DB-045444

• Inchi： 1S/C17H14O4/c1-19-12-5-3-11(4-6-12)16-10-15(18)14-8-7-13(20-2)9-17(14)21-16/h3-10H,1-2H3
• InChI Key： LGTXUFBDCDFQIU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC1=2)OC)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 282.08900
• Monoisotopic Mass: 282.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.242
• Melting Point: 143-144°C
• Boiling Point: 452.8°Cat760mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.598
• PSA: 48.67000
• LogP: 3.47720

7,4'-Dimethoxyflavone Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on 7,4'-Dimethoxyflavone

Exploring the Benefits and Applications of 7,4'-Dimethoxyflavone (CAS No. 20979-50-4) in Modern Research

7,4'-Dimethoxyflavone (CAS No. 20979-50-4) is a naturally occurring flavonoid derivative that has garnered significant attention in recent years due to its potential health benefits and applications in scientific research. This compound, classified under the broader category of methoxyflavones, is known for its unique structural properties and biological activities. Researchers and health enthusiasts alike are increasingly interested in its role in antioxidant, anti-inflammatory, and neuroprotective mechanisms, making it a hot topic in both academic and wellness circles.

One of the most frequently asked questions about 7,4'-Dimethoxyflavone is its natural sources. While it is not as widely distributed as other flavonoids, it can be found in certain plants, including members of the Scutellaria genus, which are traditionally used in herbal medicine. This connection to traditional remedies has sparked interest in its potential to bridge the gap between ancient practices and modern pharmacological research. The compound's ability to modulate cellular pathways has also led to investigations into its use for skin health and aging-related conditions, aligning with the growing demand for natural cosmeceuticals.

From a biochemical perspective, 7,4'-Dimethoxyflavone stands out due to its two methoxy groups at positions 7 and 4', which enhance its stability and bioavailability compared to other flavonoids. This structural feature is often discussed in drug discovery forums, as it may improve the compound's efficacy in targeting specific enzymes or receptors. Recent studies have explored its interaction with GABA receptors, suggesting potential applications in mood regulation and stress management—a topic of high relevance in today's fast-paced society.

Another area of interest is the compound's role in metabolic health. With the rise of lifestyle-related diseases, researchers are examining how 7,4'-Dimethoxyflavone may influence glucose metabolism and lipid profiles. Preliminary findings indicate that it could support healthy weight management, a subject frequently searched by individuals seeking natural alternatives to conventional supplements. Its potential as an adipogenesis inhibitor has also been highlighted in peer-reviewed journals, further cementing its place in nutraceutical discussions.

In the realm of cognitive health, 7,4'-Dimethoxyflavone has shown promise in preclinical studies for its neuroprotective effects. This aligns with the increasing public focus on brain health and cognitive longevity, particularly among aging populations. The compound's ability to cross the blood-brain barrier and its interaction with neurotransmitter systems make it a compelling candidate for further research into neurodegenerative conditions.

From an industrial perspective, the extraction and purification of 7,4'-Dimethoxyflavone (CAS No. 20979-50-4) have become topics of interest for manufacturers of dietary supplements and functional foods. The compound's stability under various processing conditions makes it suitable for inclusion in a wide range of products, from capsules to beverages. This versatility has led to collaborations between biotech firms and nutrition companies, aiming to meet consumer demand for science-backed natural ingredients.

As the scientific community continues to unravel the mechanisms behind 7,4'-Dimethoxyflavone's effects, its applications are likely to expand. Current trends in personalized medicine and precision nutrition may further drive interest in this compound, particularly as researchers explore its interactions with individual genetic profiles. With its multifaceted potential, 7,4'-Dimethoxyflavone (CAS No. 20979-50-4) represents an exciting frontier in the intersection of plant-based compounds and human health.